Cas no 434297-65-1 (5-chloro-3-2-(3,4-dimethoxyphenyl)-2-oxoethyl-3-hydroxy-2,3-dihydro-1H-indol-2-one)

• Product Name: 5-chloro-3-2-(3,4-dimethoxyphenyl)-2-oxoethyl-3-hydroxy-2,3-dihydro-1H-indol-2-one
• CAS No: 434297-65-1
• MF: C₁₈H₁₆ClNO₅
• MW: 361.776344299316
• CID: 5435725
• Update Time: 2025-05-23

5-chloro-3-2-(3,4-dimethoxyphenyl)-2-oxoethyl-3-hydroxy-2,3-dihydro-1H-indol-2-one Chemical and Physical Properties

Names and Identifiers

• 5-chloro-3-[2-(3,4-dimethoxyphenyl)-2-oxoethyl]-3-hydroxy-1,3-dihydro-2H-indol-2-one
• 5-chloro-3-2-(3,4-dimethoxyphenyl)-2-oxoethyl-3-hydroxy-2,3-dihydro-1H-indol-2-one

• Inchi： 1S/C18H16ClNO5/c1-24-15-6-3-10(7-16(15)25-2)14(21)9-18(23)12-8-11(19)4-5-13(12)20-17(18)22/h3-8,23H,9H2,1-2H3,(H,20,22)
• InChI Key： QRFHVTBWXVQQSH-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(Cl)C=C2)C(CC(C2=CC=C(OC)C(OC)=C2)=O)(O)C1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 5-chloro-3-2-(3,4-dimethoxyphenyl)-2-oxoethyl-3-hydroxy-2,3-dihydro-1H-indol-2-one

5-Chloro-3-(2-(3,4-Dimethoxyphenyl)-2-Oxoethyl)-3-Hydroxy-2,3-Dihydro-1H-Indol-2-One: A Comprehensive Overview

5-Chloro-3-(2-(3,4-Dimethoxyphenyl)-2-Oxoethyl)-3-Hydroxy-2,3-Dihydro-1H-Indol-2-One, also known by its CAS number 434297-65-1, is a complex organic compound with significant potential in various fields of research and application. This compound belongs to the class of indole derivatives, which have been extensively studied for their diverse biological activities and structural versatility. The molecule incorporates a chlorinated indole ring system with a substituted phenyl group, making it a valuable compound for both academic and industrial purposes.

The structure of this compound is characterized by a fused bicyclic system comprising an indole ring and a lactam group. The presence of the chloro group at the 5-position of the indole ring introduces unique electronic properties, while the 3-hydroxy group adds hydrophilic characteristics. The side chain attached to the indole ring includes a 3,4-dimethoxyphenyl group, which is known for its ability to enhance bioavailability and stability in biological systems. These structural features make this compound an interesting candidate for drug design and development.

Recent studies have highlighted the potential of this compound in the field of pharmacology. Researchers have explored its activity against various enzymes and receptors, demonstrating promising results in anti-inflammatory and antioxidant assays. The dimethoxyphenyl group has been shown to play a critical role in modulating these activities by enhancing the compound's ability to interact with cellular targets. Furthermore, computational studies have revealed that this compound exhibits favorable pharmacokinetic properties, including good solubility and permeability.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitution and cyclization reactions. The synthesis begins with the preparation of intermediate compounds such as chloroindoles and substituted phenols. These intermediates are then subjected to coupling reactions under specific conditions to form the final product. The use of microwave-assisted synthesis has been reported to significantly improve the yield and purity of this compound compared to traditional methods.

The applications of this compound extend beyond pharmacology into materials science. Its rigid bicyclic structure makes it suitable for use as a building block in supramolecular chemistry. Researchers have investigated its ability to form self-assembled structures under specific conditions, which could be utilized in the development of new materials with unique physical properties.

From an environmental perspective, this compound has been evaluated for its biodegradability and toxicity profile. Studies indicate that it undergoes slow degradation under aerobic conditions but poses minimal risk to aquatic life at concentrations typically encountered in industrial effluents. These findings are crucial for ensuring safe handling and disposal practices during its production and use.

In conclusion, 5-Chloro-3-(2-(3,4-Dimethoxyphenyl)-2-Oxoethyl)-3-Hydroxy-2,3-Dihydro-1H-Indol-2-One (CAS No: 434297-65-1) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique structure endows it with valuable chemical and biological properties that continue to attract the attention of researchers worldwide. As advancements in synthetic methods and computational modeling continue to evolve, this compound is poised to play an increasingly important role in both academic research and industrial applications.